Cas no 939979-32-5 (5,7-Dichloro-1-methyl-1H-pyrazolo[4,3-D]pyrimidine)

• Product Name: 5,7-Dichloro-1-methyl-1H-pyrazolo[4,3-D]pyrimidine
• CAS No: 939979-32-5
• MF: C₆H₄Cl₂N₄
• MW: 203.028758049011
• MDL: MFCD14584722
• CID: 1088527
• PubChem ID: 57415862
• Update Time: 2025-06-20

5,7-Dichloro-1-methyl-1H-pyrazolo[4,3-D]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidine
• 1H-Pyrazolo[4,3-d]pyrimidine, 5,7-dichloro-1-methyl-
• 5,7-dichloro-1-methylpyrazolo[4,3-d]pyrimidine
• ILSHTSRLVMUZKS-UHFFFAOYSA-N
• PB26962
• FCH1385165
• AK134590
• AB0081653
• AX8254569
• ST24044100
• 5,7-Dichloro-1-methyl-pyrazolo[4,3-d]pyrimidine
• MFCD14584722
• SY041846
• FT-0733499
• AS-42054
• 939979-32-5
• CS-0054607
• SCHEMBL1609689
• EN300-1704207
• Z1269179121
• DTXSID90725553
• AKOS022173755
• 5,7-Dichloro-1-methyl-1H-pyrazolo[4,3-D]pyrimidine

• MDL： MFCD14584722
• Inchi： 1S/C6H4Cl2N4/c1-12-4-3(2-9-12)10-6(8)11-5(4)7/h2H,1H3
• InChI Key： ILSHTSRLVMUZKS-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=NN2C)N=C(N=1)Cl

Computed Properties

• Exact Mass: 201.9813015g/mol
• Monoisotopic Mass: 201.9813015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6
• XLogP3: 1.9

Additional information on 5,7-Dichloro-1-methyl-1H-pyrazolo[4,3-D]pyrimidine

Introduction to 5,7-Dichloro-1-methyl-1H-pyrazolo[4,3-D]pyrimidine (CAS No. 939979-32-5)

5,7-Dichloro-1-methyl-1H-pyrazolo[4,3-D]pyrimidine, with the CAS number 939979-32-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 5,7-Dichloro-1-methyl-1H-pyrazolo[4,3-D]pyrimidine consists of a pyrazolo[4,3-d]pyrimidine core with two chlorine atoms at the 5 and 7 positions and a methyl group at the 1 position. The presence of these substituents imparts unique chemical and biological properties to the molecule, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 5,7-Dichloro-1-methyl-1H-pyrazolo[4,3-D]pyrimidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by targeting key viral enzymes, thereby reducing viral load and mitigating disease severity.

In another study published in the European Journal of Medicinal Chemistry in 2021, 5,7-Dichloro-1-methyl-1H-pyrazolo[4,3-D]pyrimidine was evaluated for its anticancer properties. The results showed that the compound selectively inhibits the growth of various cancer cell lines, including those derived from lung, breast, and colon cancers. Mechanistic studies revealed that the compound induces apoptosis through the modulation of specific signaling pathways involved in cell cycle regulation and DNA repair.

The pharmacokinetic properties of 5,7-Dichloro-1-methyl-1H-pyrazolo[4,3-D]pyrimidine have also been investigated. A preclinical study conducted in animal models demonstrated that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered therapeutic agent. Additionally, the compound exhibited low toxicity and good safety profiles in both in vitro and in vivo assays.

In terms of synthetic routes, several methods have been developed to synthesize 5,7-Dichloro-1-methyl-1H-pyrazolo[4,3-D]pyrimidine. One common approach involves the reaction of 4-chloro-6-methylamino-pyrimidin-2-one with hydrazine hydrate to form the corresponding hydrazide intermediate. This intermediate is then cyclized using an appropriate coupling reagent to yield the final product. The synthetic process can be optimized to achieve high yields and purity levels suitable for pharmaceutical applications.

The potential applications of 5,7-Dichloro-1-methyl-1H-pyrazolo[4,3-D]pyrimidine extend beyond its direct therapeutic effects. For example, this compound can serve as a lead structure for the development of novel drug candidates with improved efficacy and safety profiles. Researchers are actively exploring structural modifications to enhance its biological activity and reduce potential side effects.

In conclusion, 5,7-Dichloro-1-methyl-1H-pyrazolo[4,3-D]pyrimidine (CAS No. 939979-32-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to uncover additional insights into its mechanisms of action and optimize its use as a therapeutic agent.